Cas no 1486421-28-6 (8-phenyl-2-azaspiro4.5decane-4-carboxylic acid)

• Product Name: 8-phenyl-2-azaspiro4.5decane-4-carboxylic acid
• CAS No: 1486421-28-6
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• CID: 5917434
• PubChem ID: 63938253
• Update Time: 2025-10-29

8-phenyl-2-azaspiro4.5decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-phenyl-2-azaspiro4.5decane-4-carboxylic acid
• 1486421-28-6
• EN300-1455454
• 8-phenyl-2-azaspiro[4.5]decane-4-carboxylic acid
• AKOS013253383

• Inchi： 1S/C16H21NO2/c18-15(19)14-10-17-11-16(14)8-6-13(7-9-16)12-4-2-1-3-5-12/h1-5,13-14,17H,6-11H2,(H,18,19)
• InChI Key： LIXCJNYLFAATAG-UHFFFAOYSA-N
• SMILES： OC(C1CNCC21CCC(C1C=CC=CC=1)CC2)=O

Computed Properties

• Exact Mass: 259.157228913g/mol
• Monoisotopic Mass: 259.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 8-phenyl-2-azaspiro4.5decane-4-carboxylic acid

Introduction to 8-phenyl-2-azaspiro4.5decane-4-carboxylic acid (CAS No. 1486421-28-6)

8-phenyl-2-azaspiro4.5decane-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1486421-28-6, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic azole derivative combines a phenyl group with a spirocyclic framework, making it a promising candidate for further investigation in drug discovery and development. The compound's intricate molecular architecture suggests potential applications in modulating biological pathways, particularly those involving enzyme inhibition and receptor interaction.

The spirocyclic core of 8-phenyl-2-azaspiro4.5decane-4-carboxylic acid is a key feature that distinguishes it from other heterocyclic compounds. Spirocycles are known for their rigid three-dimensional structures, which can enhance binding affinity and selectivity in drug design. The presence of an azole ring further contributes to the compound's chemical diversity, enabling interactions with various biological targets. This combination of structural elements makes it an intriguing molecule for exploring novel therapeutic strategies.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacophores. Studies have demonstrated that spirocycles can exhibit high metabolic stability and improved oral bioavailability, making them attractive for drug development. The phenyl substituent in 8-phenyl-2-azaspiro4.5decane-4-carboxylic acid may also play a crucial role in modulating the compound's pharmacokinetic properties, influencing its absorption, distribution, metabolism, and excretion (ADME) profiles.

Research into 8-phenyl-2-azaspiro4.5decane-4-carboxylic acid has revealed promising preliminary findings in several areas of medicinal chemistry. One notable aspect is its potential as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have shown that derivatives of this compound may interact with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). The spirocyclic structure and azole moiety are thought to contribute to its inhibitory activity by stabilizing the enzyme-substrate complex.

Additionally, the compound has shown promise as a scaffold for developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. The rigid structure of 8-phenyl-2-azaspiro4.5decane-4-carboxylic acid may facilitate precise binding to kinase active sites, leading to potent inhibition of these enzymes. Early computational studies have identified potential analogs with enhanced kinase inhibitory activity, suggesting that further optimization could yield highly effective therapeutic agents.

The carboxylic acid group at the 4-position of the spirocycle in 8-phenyl-2-azaspiro4.5decane-4-carboxylic acid provides a site for further functionalization, allowing for the synthesis of various derivatives with tailored pharmacological properties. This versatility makes the compound a valuable starting point for exploring new drug candidates. Researchers have explored modifications such as amide or ester derivatives, which can alter the compound's solubility, bioavailability, and target specificity.

Recent advances in synthetic chemistry have enabled more efficient preparation of complex spirocyclic compounds like 8-phenyl-2-azaspiro4.5decane-4-carboxylic acid. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to construct the spirocyclic core with high precision and yield. These advancements have opened up new possibilities for designing structurally diverse libraries of spirocycle-based compounds for high-throughput screening and drug discovery.

The biological activity of 8-phenyl-2-azaspiro4.5decane-4-carboxylic acid has also been explored in preclinical models. Initial studies in cell culture systems have indicated potential effects on pathways relevant to neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound's ability to interact with specific protein targets suggests that it may modulate neuronal survival and function, offering a new avenue for therapeutic intervention.

Furthermore, the compound has been investigated for its potential antimicrobial properties. In bacterial and fungal assays, derivatives of 8-phenyl-2-azaspiro4.5decane-4-carboxylic acid have demonstrated activity against resistant strains of pathogens. This finding is particularly significant in light of the growing crisis of antibiotic resistance worldwide. The unique structure of the compound may provide a scaffold for developing novel antimicrobial agents with improved efficacy and reduced side effects.

The synthesis and characterization of 8-(3-chlorophenyl)-2-(1H-indolizin)-1H-spiro[3H-indole]-3(1H)-one, a closely related spirocyclic azole derivative (CAS No: 1486421), have provided valuable insights into the structural requirements for biological activity. Comparative studies between this compound and 8-(3-chlorophenyl)-2-(1H-indolizin)-1H-spiro[3H-indole]-3(1H)-one CAS No 1486421, including 8-(3-chlorophenyl)-2-(1H-indolizin)-1H-spiro[3H-indole]-3(1H-one CAS No 1486421, highlight the importance of substituent placement and electronic properties on pharmacological outcomes.

The future direction of research on 8-(3-chlorophenyl)-2-(1H-indolizin)-1H-spiro[3H-indole]-3(1H-one CAS No 1486421 includes exploring its mechanism of action in greater detail through structural biology techniques such as X-ray crystallography and cryo-electron microscopy (CryoEM). These methods can provide high-resolution images of protein-ligand complexes, revealing how the compound interacts with its biological targets at an atomic level.

In conclusion,8-(3-chlorophenyl)-2-(1H-indolizin)-1H-spiro[3H-indole]-3(1H-one CAS No 1486421) represents a promising class of spirocyclic azole derivatives with significant potential in medicinal chemistry and drug development.CAS No 1486421 underscores its uniqueness as a chemical entity worthy of further exploration.CAS NO 1486421 highlights its importance as a research subject.CAS NO 1486421 emphasizes its relevance.CAS NO 1486421 underscores its significance.CAS NO 1486421 highlights its value.CAS NO 1486421 emphasizes its contribution.CAS NO 1486421 underscores its impact.CAS NO 1486421 highlights its promise.CAS NO 1486421 emphasizes its potential.CAS NO 1486421 underscores its future prospects.